1-(4,4-dimethyl-7-nitro-3,4-dihydroquinolin-1(2H)-yl)ethanone

• Molecular Formula: C13H16N2O3
• Molecular Weight: 248.28 g/mol
• IUPAC Name: 1-(4,4-dimethyl-7-nitro-2,3-dihydroquinolin-1-yl)ethanone
• InChI: InChI=1S/C13H16N2O3/c1-9(16)14-7-6-13(2,3)11-5-4-10(15(17)18)8-12(11)14/h4-5,8H,6-7H2,1-3H3
• InChI Key: OOAWMOVJJXBCQK-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)N1CCC(C2=C1C=C(C=C2)[N+](=O)[O-])(C)C

Description

1-(4,4-dimethyl-7-nitro-3,4-dihydroquinolin-1(2H)-yl)ethanone is a useful research compound. Its molecular formula is C13H16N2O3 and its molecular weight is 248.28 g/mol. The purity is usually 95%.
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Synthesis routes and methods I

Procedure details

4,4-Dimethyl-7-nitro-1,2,3,4-tetrahydroquinoline (1.08 g) was heated at reflux in 10 ml of acetic anhydride for 2 h, cooled to RT, diluted with water (100 ml), neutralized to pH7 with NaHCO3 (solid) and extracted with EtOAc. The organic portion was washed with brine, removal of the solvents afforded 1-(4,4-dimethyl-7-nitro-3,4-dihydroquinolin-1(2H)-yl)ethanone as a solid.

Synthesis routes and methods II

Procedure details

To a stirred solution of 1,2,3,4-tetrahydro-4,4-dimethyl-7-nitroquinoline (Rami et al, WO 03/068749) (500 mg, 2.42 mmol), DMAP (5 mg) in pyridine (2 mL) was added acetic anhydride (0.46 mL, 4.9 mmol). The mixture was stirred at room temperature for 10 h, and then heated at 60° C. for 5 h. After cooling, the mixture was treated with water and extracted with EtOAc. The combined organic layers were washed with sat. aq. NaHCO3, 1N HCl, brine, dried, and evaporated. The residue was purified by chromatography to give a light yellow solid (550 mg, 92%).